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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908

Technical Support Center: tert-Butyl
Peroxybenzoate

This technical support center provides guidance on the safe handling and storage of tert-Butyl
Peroxybenzoate (TBPB), also known as tert-Butyl octaneperoxoate. This information is
intended for researchers, scientists, and drug development professionals to ensure the safe
execution of their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tert-Butyl Peroxybenzoate?

Al: Tert-Butyl Peroxybenzoate is an organic peroxide, Type C, liquid, and presents several
significant hazards. It is thermally unstable and can undergo self-accelerating exothermic
decomposition, which may be initiated by heat, contact with incompatible materials, or
confinement.[1][2][3] This decomposition can lead to fire or explosion.[1][2][4] The substance is
also flammable, can cause skin and eye irritation, and may be harmful if swallowed or inhaled.

[4]115]

Q2: What personal protective equipment (PPE) is required when handling tert-Butyl
Peroxybenzoate?
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A2: When handling tert-Butyl Peroxybenzoate, it is crucial to use proper personal protective
equipment. This includes:

o Eye/Face Protection: Safety glasses or goggles are essential.[3] A full-face shield may also
be necessary.[2]

» Skin Protection: A protective suit and chemical-resistant gloves (e.g., PVC) are required.[2]

[3]

o Respiratory Protection: In case of inadequate ventilation or the potential for inhalation of
vapors, a suitable respirator (e.g., Type A-P filter) should be worn.[2]

Q3: What are the signs of decomposition of tert-Butyl Peroxybenzoate?

A3: Signs of decomposition include the generation of flammable gases, a noticeable pressure
build-up in sealed containers, and an increase in temperature.[4] Gradual decomposition during
storage can lead to a significant pressure increase and the potential for explosion.[4]

Q4: How should I respond to a spill of tert-Butyl Peroxybenzoate?

A4: In the event of a spill, immediately remove all sources of ignition and ensure adequate
ventilation.[1] For minor spills, absorb the material with an inert substance like vermiculite,
sand, or earth and place it in a suitable, closed container for disposal.[1][6] For major spills,
evacuate the area and move upwind.[2] Never use organic absorbents such as sawdust or
paper as this may cause a fire.[4]

Q5: What materials are incompatible with tert-Butyl Peroxybenzoate?

A5: Tert-Butyl Peroxybenzoate is incompatible with a wide range of materials, including strong
oxidizing agents, strong reducing agents, acids, bases, heavy metals, metal powders, amines,
and polyester accelerators like cobalt salts.[1][2][6] Contact with these substances can lead to
rapid and dangerous decomposition.[1][2]

Quantitative Data Summary
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Parameter

Value

Source(s)

Recommended Storage

Temperature

10°C to 25°C

[6]

Maximum Storage

Temperature (to ensure

quality)

25°C

[1]

Maximum Safe Storage
Temperature (to prevent

decomposition)

Must not exceed 55°C

[1]

Self-Accelerating

Decomposition Temperature 60°C [1]
(SADT)
UN Number UN 3103 [3][6]

Hazard Class

5.2 (Organic Peroxide)

[6]

Boiling Point

75 - 76 °C (at 0.3 hPa)

Density

1.021 g/cm3 (at 25 °C)

Experimental Protocols

Protocol 1: Safe Handling of tert-Butyl Peroxybenzoate
in a Laboratory Setting

e Preparation:

[e]

o

[¢]

[¢]

» Personal Protective Equipment (PPE):

Ensure the work area is clean and free of incompatible materials.[3]

Verify that an eyewash station and safety shower are readily accessible.[6]

Ground and bond all containers and transfer equipment to prevent static discharge.[1][3]

Use only spark-proof tools and explosion-proof equipment.[1]
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o Don the required PPE as outlined in the FAQ section (safety goggles, protective suit,
chemical-resistant gloves).

e Handling Procedure:

o

Handle and open containers with care, being mindful of potential over-pressurization.[3]

[e]

Avoid all personal contact with the substance and inhalation of vapors.[2]

o

Measure out only the required amount of the peroxide for the experiment.[2]

[¢]

Crucially, never return any unused material to the original container to prevent
contamination and decomposition.[2][3]

e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.
o Decontaminate all equipment used.

o Properly dispose of any waste material according to institutional and local regulations.

Protocol 2: Safe Storage of tert-Butyl Peroxybenzoate

o Storage Location:

o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of heat,
sparks, or flames.[1][6]

o The storage area should be an approved flammable materials storage area.[4]
o Do not weigh out the peroxide in the storage room.[3]

o Storage Conditions:
o Maintain the storage temperature between 10°C and 25°C.[6]

o Keep the container tightly closed.[1]
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o Store away from incompatible materials.[1][6]

» Container Management:
o Store in the original container.[4]
o Do not use aluminum, galvanized, or tin-plated containers.[2]

o Implement a "First In, First Out" (FIFO) stock rotation system to prevent prolonged
storage.[2]

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pim-resources.coleparmer.com/sds/09769.pdf
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-258210.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-224299.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-224299.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Post-Handling

Store tert-Butyl
Peroxybenzoate

Is the storage area cool,
dry, and well-ventilated?

Yes

Is the temperature between
10°C and 25°C?

Yes

Is the area free of

incompatible materials? No

Yes

Is the container original
and tightly sealed?

Unsafe Storage!
Take Corrective Action

Safe Storage Conditions Met

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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